2-Tert-butoxy-5-cyclopropoxybenzoic acid

• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-[(2-methylpropan-2-yl)oxy]benzoic acid
• InChI: InChI=1S/C14H18O4/c1-14(2,3)18-12-7-6-10(17-9-4-5-9)8-11(12)13(15)16/h6-9H,4-5H2,1-3H3,(H,15,16)
• InChI Key: KSFLNFOIBFNVNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(C=C(C=C1)OC2CC2)C(=O)O

Description

2-Tert-butoxy-5-cyclopropoxybenzoic acid is a substituted benzoic acid derivative characterized by a tert-butoxy group at the 2-position and a cyclopropoxy group at the 5-position of the aromatic ring. Its molecular formula is inferred as C₁₄H₁₈O₄, with a molar mass of approximately 250.29 g/mol. This compound is likely synthesized via sequential etherification or protection/deprotection strategies, as seen in analogous benzoic acid derivatives described in patent literature . Applications may include use as an intermediate in pharmaceutical synthesis, leveraging its functional groups for further derivatization.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Tert-butoxy-5-cyclopropoxybenzoic acid typically involves the esterification of 2-hydroxy-5-cyclopropoxybenzoic acid with tert-butyl alcohol in the presence of an acid catalyst. The reaction is carried out under reflux conditions to ensure complete esterification. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods: In an industrial setting, the production of 2-Tert-butoxy-5-cyclopropoxybenzoic acid may involve continuous flow reactors to optimize reaction conditions and increase yield. The use of automated systems for monitoring and controlling reaction parameters ensures consistent product quality and scalability.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclopropoxy group, leading to the formation of cyclopropanone derivatives.

Reduction: Reduction of the benzoic acid moiety can yield the corresponding benzyl alcohol derivative.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride or lithium aluminum hydride are typically used for reduction reactions.

Substitution: Halogenation can be achieved using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products:

Oxidation: Cyclopropanone derivatives.

Reduction: Benzyl alcohol derivatives.

Substitution: Halogenated benzoic acid derivatives.

Scientific Research Applications

2-Tert-butoxy-5-cyclopropoxybenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds.

Industry: It is used in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Tert-butoxy-5-cyclopropoxybenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The tert-butoxy and cyclopropoxy groups can influence the compound’s binding affinity and selectivity. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling, leading to the desired biological effects.

Comparison with Similar Compounds

Table 1: Key Properties of 2-Tert-butoxy-5-cyclopropoxybenzoic Acid and Analogues

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituents (Position)	Key Functional Groups	Synthesis Method
2-Tert-butoxy-5-cyclopropoxybenzoic acid	C₁₄H₁₈O₄	~250.29	tert-Butoxy (2), Cyclopropoxy (5)	Benzoic acid, Ethers	Stepwise etherification
2-((tert-Butoxycarbonyl)amino)methyl-5-fluorobenzoic acid	C₁₃H₁₆FNO₄	269.27	BOC-amino methyl (2), Fluoro (5)	Benzoic acid, Carbamate	Amine protection

Substituent Effects on Physicochemical Properties

• Lipophilicity: The tert-butoxy group in 2-tert-butoxy-5-cyclopropoxybenzoic acid enhances lipophilicity compared to the polar carbamate group in 2-((tert-butoxycarbonyl)amino)methyl-5-fluorobenzoic acid. This difference impacts solubility, with the former being more soluble in organic solvents .
• Electronic Effects : The cyclopropoxy group introduces mild electron-withdrawing character due to ring strain, whereas the fluorine atom in the analogue exerts stronger electron-withdrawing effects, altering acidity (pKa) and reactivity in electrophilic substitution reactions .

Research Findings and Data Gaps

• Patents : The synthesis of tert-butoxy- and cyclopropoxy-substituted benzoic acids is documented in pharmaceutical patents, emphasizing their utility in multi-step syntheses (e.g., peptide coupling) .
• Analytical Data : LC-MS data for related compounds (e.g., Reference Example 97, m/z 574 [M+H]⁺) highlight the importance of mass spectrometry in characterizing such derivatives, though specific data for 2-tert-butoxy-5-cyclopropoxybenzoic acid remain unpublished .
• Unresolved Questions : The impact of cyclopropoxy ring strain on the compound’s metabolic stability and toxicity requires further investigation. Comparative studies with fluorinated analogues could elucidate structure-activity relationships.